Cas no 1215326-10-5 (Metopimazine Acid-d6)

Metopimazine Acid-d6 structure
Metopimazine Acid-d6 structure
Product Name:Metopimazine Acid-d6
CAS No:1215326-10-5
MF:C22H26N2O4S2
MW:452.61981344223
CID:4553631
PubChem ID:46782363
Update Time:2024-11-05

Metopimazine Acid-d6 Chemical and Physical Properties

Names and Identifiers

    • Metopimazine Acid-d6
    • PWQSSAWBTAKELO-NPUHHBJXSA-N
    • Metopimazine Acid-d6 HCl
    • 1215326-10-5
    • MetopimazineAcid-d6
    • HY-132511S
    • CS-0200644
    • 1-[1,1,2,2,3,3-hexadeuterio-3-(2-methylsulfonylphenothiazin-10-yl)propyl]piperidine-4-carboxylic acid
    • 1-[3-[2-(Methylsulfonyl)phenothiazin-10-yl]propyl-d6]isonipecotic Acid
    • Inchi: 1S/C22H26N2O4S2/c1-30(27,28)17-7-8-21-19(15-17)24(18-5-2-3-6-20(18)29-21)12-4-11-23-13-9-16(10-14-23)22(25)26/h2-3,5-8,15-16H,4,9-14H2,1H3,(H,25,26)/i4D2,11D2,12D2
    • InChI Key: PWQSSAWBTAKELO-NPUHHBJXSA-N
    • SMILES: N1(C([2H])([2H])C([2H])([2H])C([2H])([2H])N2C3=CC(S(C)(=O)=O)=CC=C3SC3=C2C=CC=C3)CCC(C(O)=O)CC1

Computed Properties

  • Exact Mass: 452.17106014g/mol
  • Monoisotopic Mass: 452.17106014g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 112Ų

Metopimazine Acid-d6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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